Cas no 1806034-20-7 (Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate
• CAS No: 1806034-20-7
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4896593
• Update Time: 2025-10-28

Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-5-7(10(14)16-3)8(15-2)6(4-13-5)9(11)12/h4,9H,1-3H3
• InChI Key： UBWPKLDYSIGXJG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(C(=O)OC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate

Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate, identified by the CAS number 1806034-20-7, is a notable organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a difluoromethyl group, a methoxy group, and a methyl group, along with a carboxylate ester moiety. These substituents contribute to its distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate. Researchers have explored various methodologies to construct the pyridine ring and introduce the desired substituents. One prominent approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise installation of functional groups. For instance, the difluoromethyl group can be introduced via a nucleophilic substitution reaction using a suitable fluorinated reagent. Similarly, the methoxy and methyl groups can be added through standard alkylation or acylation procedures. The carboxylate ester moiety is typically formed through an esterification reaction involving a carboxylic acid derivative.

The chemical structure of Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate plays a crucial role in determining its physical and chemical properties. The presence of electron-donating groups like the methoxy and methyl groups increases the electron density of the pyridine ring, making it more susceptible to nucleophilic attack. Conversely, the electron-withdrawing carboxylate ester group reduces the electron density at specific positions on the ring, influencing reactivity in different reactions. The difluoromethyl group introduces additional complexity by introducing both electron-withdrawing fluorine atoms and a methyl group, creating a balance between electron-donating and withdrawing effects.

Recent studies have highlighted the potential of Methyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate as a building block in medicinal chemistry. Its ability to act as a bioisostere or a pharmacophore mimic makes it valuable in drug design. For example, researchers have investigated its role as an inhibitor of certain enzymes involved in metabolic pathways. The compound's unique combination of substituents allows for fine-tuning of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In addition to its pharmaceutical applications, Methyl 5-(difluoromaterials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and materials synthesis. For instance, the compound can serve as a ligand in transition metal-catalyzed reactions, enhancing catalytic efficiency and selectivity.

The environmental impact and safety profile of Methyl 5-(difluoromaterials science field has also been studied. Researchers have assessed its biodegradability under various conditions and evaluated its potential toxicity to aquatic organisms. These studies are essential for ensuring that the compound can be used responsibly in industrial and research settings.

In conclusion, Methyl 5-(difluoromaterials science field has also been studied extensively due to its versatile structure and promising applications across multiple disciplines.